Cas no 1805260-11-0 (3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805260-11-0
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868442
• Update Time: 2025-05-19

3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-5-7(10)6(8(11)12)4(2-13)3-14-5/h3,8H,1H2
• InChI Key： BDRUPZJDUPWRMN-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine

3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine: A Comprehensive Overview

3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine, identified by the CAS registry number 1805260-11-0, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including chlorine, cyano, and difluoromethyl groups, endows this molecule with unique chemical properties and potential applications in various industries.

The molecular structure of 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine is characterized by its pyridine ring with four distinct substituents. The chlorine atom at position 3 contributes to the compound's reactivity and stability. The chloromethyl group at position 2 introduces additional electron-withdrawing effects, which can influence the molecule's electronic properties. The cyano group at position 5 further enhances the electron-deficient nature of the ring, making it a promising candidate for various chemical reactions. Additionally, the difluoromethyl group at position 4 introduces fluorine atoms, which are known for their unique bonding characteristics and can significantly impact the compound's physical and chemical properties.

Recent studies have explored the synthesis and characterization of 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine, highlighting its potential as a building block in organic synthesis. Researchers have demonstrated that this compound can be synthesized through a multi-step process involving nucleophilic substitutions, eliminations, and coupling reactions. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), has enabled precise characterization of its structure and purity.

The electronic properties of 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine have been investigated using computational chemistry methods. These studies reveal that the molecule exhibits a high degree of conjugation due to the aromatic pyridine ring and the electron-withdrawing substituents. This conjugation enhances the molecule's ability to participate in π-π interactions, making it a potential candidate for applications in materials science, such as in organic electronics or as a component in advanced materials.

In terms of applications, 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine has shown promise in the field of catalysis. Its ability to act as a ligand or catalyst precursor has been explored in various chemical transformations, including oxidation reactions and cross-coupling reactions. Recent research has demonstrated that this compound can significantly improve the efficiency and selectivity of certain catalytic processes, making it a valuable tool in green chemistry.

Beyond its chemical applications, this compound has also been studied for its potential biological activity. Initial screening experiments suggest that it may exhibit antimicrobial or antifungal properties due to its unique structure and functional groups. However, further research is required to fully understand its pharmacological profile and potential therapeutic applications.

The synthesis and characterization of 3-Chloro-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine represent a significant advancement in organic chemistry. Its versatile structure and unique properties make it a valuable compound for both academic research and industrial applications. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in the development of new materials, catalysts, and therapeutic agents.